Cas no 82488-19-5 (4-bromobenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate)

• Product Name: 4-bromobenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• CAS No: 82488-19-5
• MF: C₁₇H₂₁BrO₂
• MW: 337.251444578171
• CID: 1806726
• PubChem ID: 158129
• Update Time: 2025-04-21

4-bromobenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-bromobenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• (4-bromophenyl)methyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• 82488-19-5
• DTXSID50231766
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (4-bromophenyl)methyl ester, (1R-trans)-

• Inchi： 1S/C17H21BrO2/c1-11(2)9-14-15(17(14,3)4)16(19)20-10-12-5-7-13(18)8-6-12/h5-9,14-15H,10H2,1-4H3/t14-,15+/m1/s1
• InChI Key： KKGCBZCEBOTPEL-CABCVRRESA-N
• SMILES： BrC1C=CC(=CC=1)COC([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 336.07249g/mol
• Monoisotopic Mass: 336.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų